3-(2-fluoro-4-nitrophenoxy)-N-(2-methylbut-3-yn-2-yl)thiophene-2-carboxamide

• IUPAC Name: 3-(2-fluoro-4-nitrophenoxy)-N-(2-methylbut-3-yn-2-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C16H13FN2O4S/c1-4-16(2,3)18-15(20)14-13(7-8-24-14)23-12-6-5-10(19(21)22)9-11(12)17/h1,5-9H,2-3H3,(H,18,20)
• InChI Key: JGOJNSZSKXKDOC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#C)NC(=O)C1=C(C=CS1)OC2=C(C=C(C=C2)[N+](=O)[O-])F
• Molecular Formula: C16H13FN2O4S
• DSSTOX Substance ID: DTXSID701133542
• Molecular Weight: 348.4 g/mol
• CAS RN: 303152-62-7

Description

3-(2-fluoro-4-nitrophenoxy)-N-(2-methylbut-3-yn-2-yl)thiophene-2-carboxamide, also known as FNPA, is a synthetic compound that belongs to the class of thiophene carboxamide derivatives. FNPA has been widely studied for its potential applications in various scientific fields, including medicinal chemistry, drug discovery, and neuroscience.

Scientific Research Applications

Fluorescent Probes for Metal Ion Detection

Research on molecules with similar structural components has been directed towards the development of fluorescent probes for selective detection of metal ions like Al3+. For instance, studies on phenyl-2-thiazoline and its derivatives have highlighted their potential in the selective detection and study of intracellular Al3+, leveraging their UV–visible and fluorescence spectroscopic characteristics for biological applications (Lambert et al., 2000).

Antimicrobial and Antiviral Agents

Molecules incorporating thiophene-2-carboxamide and related structures have been investigated for their antimicrobial and antiviral properties. A study synthesized derivatives of thiophene-2-carboxamides to evaluate their biological efficacy, highlighting their potential as antimicrobial agents (Talupur et al., 2021). This indicates the versatility of such molecules in pharmaceutical research.

Nonlinear Optical Materials

The structural modification of thiophene-based molecules to explore their nonlinear optical (NLO) properties has been a subject of interest. Investigations into tetrazolate-yl acylamide derivatives, for example, have led to the development of materials with significant second harmonic generation efficiencies, which are pivotal for optical applications (Liao et al., 2013).

Fluorescent Polymers

The synthesis of fluorescent crosslinked aromatic polyamides containing thiophene groups has been explored for their potential in creating materials with high emission fluorescence. Such polymers have applications in heat-sensitive devices, showcasing the ability of thiophene derivatives to contribute to advanced material sciences (Sánchez et al., 2015).

Intracellular pH Measurement

Fluorinated derivatives of compounds structurally related to thiophene-2-carboxamide have been developed for measuring intracellular pH, illustrating the adaptability of such molecules in bioimaging and diagnostic fields (Rhee et al., 1995).